Cas no 923179-19-5 (2,4,6-trimethyl-3-(N-methylmethanesulfonamido)-N-(4-methylphenyl)benzene-1-sulfonamide)

• Product Name: 2,4,6-trimethyl-3-(N-methylmethanesulfonamido)-N-(4-methylphenyl)benzene-1-sulfonamide
• CAS No: 923179-19-5
• MF: C₁₈H₂₄N₂O₄S₂
• MW: 396.52416229248
• CID: 6472316
• Update Time: 2025-10-29

2,4,6-trimethyl-3-(N-methylmethanesulfonamido)-N-(4-methylphenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4,6-trimethyl-3-(N-methylmethanesulfonamido)-N-(4-methylphenyl)benzene-1-sulfonamide
• 2,4,6-trimethyl-3-[methyl(methylsulfonyl)amino]-N-(4-methylphenyl)benzenesulfonamide

• Inchi： 1S/C18H24N2O4S2/c1-12-7-9-16(10-8-12)19-26(23,24)18-14(3)11-13(2)17(15(18)4)20(5)25(6,21)22/h7-11,19H,1-6H3
• InChI Key： ALRWHZAYGLXRKG-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C)C=C2)(=O)=O)=C(C)C=C(C)C(N(C)S(C)(=O)=O)=C1C

Additional information on 2,4,6-trimethyl-3-(N-methylmethanesulfonamido)-N-(4-methylphenyl)benzene-1-sulfonamide

Introduction to 2,4,6-trimethyl-3-(N-methylmethanesulfonamido)-N-(4-methylphenyl)benzene-1-sulfonamide (CAS No. 923179-19-5) and Its Emerging Applications in Chemical Biology

The compound 2,4,6-trimethyl-3-(N-methylmethanesulfonamido)-N-(4-methylphenyl)benzene-1-sulfonamide, identified by its CAS number 923179-19-5, represents a sophisticated molecular entity with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic sulfonamides, which have garnered considerable attention due to their diverse biological activities and structural versatility. The presence of multiple functional groups, including sulfonamide moieties and aromatic rings, makes this molecule a promising candidate for further exploration in drug discovery and molecular recognition.

Recent advancements in the field of medicinal chemistry have highlighted the importance of sulfonamide derivatives in developing novel therapeutic agents. Sulfonamides are known for their ability to interact with biological targets such as enzymes and receptors, often leading to potent inhibitory effects. The specific arrangement of substituents in 2,4,6-trimethyl-3-(N-methylmethanesulfonamido)-N-(4-methylphenyl)benzene-1-sulfonamide contributes to its unique chemical properties, which may be exploited for designing molecules with enhanced selectivity and efficacy.

One of the most compelling aspects of this compound is its structural complexity, which allows for fine-tuning of its biological activity through strategic modifications. The trimethyl groups at the 2, 4, and 6 positions of the benzene ring introduce hydrophobicity and steric hindrance, potentially influencing how the molecule interacts with biological targets. Meanwhile, the N-methylmethanesulfonamido group at the 3-position provides a polar moiety that can engage in hydrogen bonding or ionic interactions with biomolecules. The N-(4-methylphenyl) substituent further enhances the aromatic character of the molecule, contributing to its solubility and metabolic stability.

In recent years, there has been a surge in research focused on identifying small molecules that can modulate protein-protein interactions (PPIs), a critical aspect of many cellular processes. Sulfonamides have emerged as effective tools for disrupting PPIs due to their ability to mimic or interfere with natural binding interactions. The compound 2,4,6-trimethyl-3-(N-methylmethanesulfonamido)-N-(4-methylphenyl)benzene-1-sulfonamide has shown promise in preliminary studies as a potential PPI modulator. Its unique structural features may allow it to bind to specific protein targets with high affinity and selectivity.

Moreover, the growing interest in personalized medicine has spurred efforts to develop libraries of diverse molecular entities for high-throughput screening (HTS). The structural complexity of 2,4,6-trimethyl-3-(N-methylmethanesulfonamido)-N-(4-methylphenyl)benzene-1-sulfonamide makes it an ideal candidate for inclusion in such libraries. By systematically varying its substituents, researchers can generate a series of analogs with tailored properties for screening against various disease-relevant targets.

The sulfonamide moiety is particularly noteworthy for its role as a bioisostere in drug design. It can replace other functional groups while maintaining similar electronic and steric properties, allowing for the optimization of pharmacokinetic profiles. In particular, the N-methylmethanesulfonamido group has been shown to enhance binding affinity and metabolic stability in several drug candidates. This makes 2,4,6-trimethyl-3-(N-methylmethanesulfonamido)-N-(4-methylphenyl)benzene-1-sulfonamide a valuable scaffold for developing novel therapeutics.

Recent studies have also explored the use of sulfonamides as probes for understanding enzyme mechanisms. For instance, covalent inhibitors based on sulfonamide chemistry have been instrumental in elucidating catalytic pathways in enzymes such as dihydrofolate reductase (DHFR) and thymidylate synthase (TS). The compound under discussion may offer similar insights into enzyme function due to its reactive sulfonamide group.

The aromatic system in 2,4,6-trimethyl-3-(N-methylmethanesulfonamido)-N-(4-methylphenyl)benzene-1-sulfonamide provides additional opportunities for structural manipulation. Aromatic rings are well-known for their ability to participate in π-stacking interactions with biomolecules, which can be exploited to enhance binding affinity and selectivity. The presence of multiple aromatic rings also increases the compound's lipophilicity, potentially improving its cell membrane permeability—a crucial factor for drug bioavailability.

In conclusion,2,4,6-trimethyl-3-(N-methylmethanesulfonamido)-N-(4-methylphenyl)benzene-1-sulfonamide (CAS No. 923179-19-5) represents a fascinating molecular entity with significant potential in chemical biology and drug discovery. Its unique structural features make it an attractive candidate for further exploration as a modulator of protein-protein interactions and as a scaffold for developing novel therapeutics. As research continues to uncover new applications for sulfonamide derivatives,this compound is poised to play an important role in advancing our understanding of biological processes and developing next-generation pharmaceuticals.